Cas no 13141-40-7 (Benzenemethanol, 2-(phenylethynyl)-)

• Product Name: Benzenemethanol, 2-(phenylethynyl)-
• CAS No: 13141-40-7
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 1228100
• PubChem ID: 1238789
• Update Time: 2025-06-06

Benzenemethanol, 2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(phenylethynyl)-
• [2-(2-phenylethynyl)phenyl]methanol
• AE-477/13519007
• (2-(Phenylethynyl)phenyl)methanol
• DTXSID30361272
• 13141-40-7
• [2-(phenylethynyl)phenyl]methanol

• Inchi： 1S/C15H12O/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9,16H,12H2
• InChI Key： JLZVTPSCFFBAKH-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.088815002g/mol
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on Benzenemethanol, 2-(phenylethynyl)-

Benzenemethanol, 2-(phenylethynyl)- (CAS No. 13141-40-7): A Comprehensive Overview

Benzenemethanol, 2-(phenylethynyl)- (CAS No. 13141-40-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as phenylethynylbenzyl alcohol, is characterized by its unique structure, which combines a benzene ring with an ethynyl group and a hydroxymethyl group. The benzene ring serves as the central aromatic framework, while the ethynyl group introduces alkyne functionality, and the hydroxymethyl group provides alcohol functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzenemethanol, 2-(phenylethynyl)- through various methodologies. One prominent approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Sonogashira reaction, which allows for the formation of the carbon-carbon triple bond between the benzene ring and the ethynyl group. This method has been widely adopted due to its high yield and selectivity, making it a cornerstone in the synthesis of similar compounds.

The structure of Benzenemethanol, 2-(phenylethynyl)- is highly functionalized, which makes it an attractive candidate for further chemical modifications. The presence of both alkyne and alcohol functionalities opens up possibilities for diverse applications in organic synthesis. For instance, the alkyne group can undergo cycloaddition reactions to form cyclic structures, while the alcohol group can be oxidized to a ketone or esterified for further functionalization.

One of the most promising applications of Benzenemethanol, 2-(phenylethynyl)- lies in its use as a building block in drug discovery and development. The compound's unique structure allows it to serve as a scaffold for constructing bioactive molecules with potential therapeutic properties. Recent studies have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its potential in medicinal chemistry.

In addition to its role in drug discovery, Benzenemethanol, 2-(phenylethynyl)- has found applications in materials science. Its alkyne functionality makes it suitable for click chemistry reactions, which are widely used in the synthesis of advanced materials such as polymers and nanoparticles. For example, researchers have utilized this compound to create stimuli-responsive polymers that exhibit reversible changes in their properties under external stimuli like temperature or pH.

The study of Benzenemethanol, 2-(phenylethynyl)- has also contributed to our understanding of fundamental chemical processes. For instance, investigations into its reactivity under various conditions have provided insights into the behavior of alkyne-containing compounds in different chemical environments. These findings have implications for both academic research and industrial applications.

From a synthetic perspective, Benzenemethanol, 2-(phenylethynyl)- serves as a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo multiple types of reactions makes it a versatile tool for chemists working on diverse projects ranging from natural product synthesis to materials development.

In conclusion, Benzenemethanol, 2-(phenylethynyl)- (CAS No. 13141-40-7) is a multifaceted compound with significant potential across various domains of chemistry and materials science. Its unique structure and reactivity make it an invaluable building block for researchers and industry professionals alike.